1-(2-methoxyphenyl)-4-(4-methylbenzyl)piperazine
Overview
Description
1-(2-methoxyphenyl)-4-(4-methylbenzyl)piperazine, commonly known as MeOPP, is a piperazine derivative that has gained significant attention in recent years due to its potential use in scientific research. MeOPP is a psychoactive compound that acts as a selective serotonin releasing agent (SSRA) and has shown promising results in various studies related to neuroscience and pharmacology.
Scientific Research Applications
Bioactivity and Synthesis
1-(2-methoxyphenyl)-4-(4-methylbenzyl)piperazine, as a Mannich base, is synthesized and studied for its cytotoxic, anticancer, and carbonic anhydrase (CA) inhibitory effects. It is part of a class of compounds synthesized from vanillin-derived chalcone compound and suitable amines, showing potential in cancer and enzyme inhibition research (Gul et al., 2019).
Radiolabeled Antagonist for PET Studies
This compound is also known as [18F]p-MPPF, a radiolabeled antagonist used in positron emission tomography (PET) studies. It serves as a tool for examining serotonergic neurotransmission, offering insights into brain chemistry and functioning (Plenevaux et al., 2000).
Cardiotropic Activity
In the realm of cardiology, 1-(2-methoxyphenyl)-4-(4-methylbenzyl)piperazine is part of a series of compounds synthesized for investigating cardiotropic activities. These compounds show promise in treating arrhythmias, demonstrating significant antiarrhythmic activity in various models (Mokrov et al., 2019).
Serotonin Receptor Antagonist
A study focused on modifying the structure of 1-(2-methoxyphenyl)-4-(4-methylbenzyl)piperazine to improve selectivity as a serotonin receptor antagonist. This alteration aimed to enhance affinity and selectivity for 5-HT1A receptors, a critical factor in developing drugs targeting serotonin neurotransmission (Raghupathi et al., 1991).
Supramolecular Assembly
The compound is part of a study exploring its role in forming hydrogen-bonded assemblies. It contributes to understanding the molecular interactions and crystal structures in pharmaceutical compounds, with implications for drug design and materials science (Chinthal et al., 2021).
properties
IUPAC Name |
1-(2-methoxyphenyl)-4-[(4-methylphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O/c1-16-7-9-17(10-8-16)15-20-11-13-21(14-12-20)18-5-3-4-6-19(18)22-2/h3-10H,11-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRWYJAVFPXMDRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5268386 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.